Cas no 894852-86-9 (1-Ethyl-1H-indole-4-carbaldehyde)

1-Ethyl-1H-indole-4-carbaldehyde structure
894852-86-9 structure
Product Name:1-Ethyl-1H-indole-4-carbaldehyde
CAS No:894852-86-9
MF:C11H11NO
MW:173.211142778397
MDL:MFCD09455239
CID:714778
PubChem ID:17221155
Update Time:2025-04-19

1-Ethyl-1H-indole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-1H-indole-4-carbaldehyde
    • 1-ethyl-1H-indole-4-carbaldehyde(SALTDATA: FREE)
    • 1-ethylindole-4-carbaldehyde
    • 1H-Indole-4-carboxaldehyde,1-ethyl-
    • 1-Ethyl-1H-indole-4-carboxaldehyde
    • AKOS000321677
    • 894852-86-9
    • PMESIMZUTFUYSD-UHFFFAOYSA-N
    • CS-0313375
    • DTXSID20589403
    • F87506
    • MFCD09455239
    • SCHEMBL1253456
    • A861166
    • LS-01849
    • AMY7632
    • FT-0679049
    • ALBB-004947
    • STK501442
    • MDL： MFCD09455239
    • Inchi： 1S/C11H11NO/c1-2-12-7-6-10-9(8-13)4-3-5-11(10)12/h3-8H,2H2,1H3
    • InChI Key： PMESIMZUTFUYSD-UHFFFAOYSA-N
    • SMILES： O=CC1=CC=CC2=C1C=CN2CC

Computed Properties

  • Exact Mass: 173.08400
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 327.7°C at 760 mmHg
  • Flash Point: 152.0±20.4 °C
  • Refractive Index: 1.574
  • PSA: 22.00000
  • LogP: 2.47370
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Ethyl-1H-indole-4-carbaldehyde Security Information

1-Ethyl-1H-indole-4-carbaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Ethyl-1H-indole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E902738-50mg
1-ethyl-1H-indole-4-carbaldehyde
 894852-86-9
50mg
 $ 50.00 2022-06-05
TRC
E902738-100mg
1-ethyl-1H-indole-4-carbaldehyde
 894852-86-9
100mg
 $ 65.00 2022-06-05
TRC
E902738-500mg
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500mg
 $ 135.00 2022-06-05
Chemenu
CM115682-5g
1-ethyl-1H-indole-4-carbaldehyde
 894852-86-9 95%
5g
 $552 2021-08-06
Alichem
A199008442-5g
1-Ethyl-1H-indole-4-carbaldehyde
 894852-86-9 95%
5g
 $565.76 2023-08-31
Apollo Scientific
OR926423-250mg
1-Ethyl-1H-indole-4-carbaldehyde
 894852-86-9 95%
250mg
 £110.00 2025-02-21
Apollo Scientific
OR926423-1g
1-Ethyl-1H-indole-4-carbaldehyde
 894852-86-9 95%
1g
 £260.00 2025-02-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E99110-250mg
1-Ethyl-1H-indole-4-carbaldehyde
 894852-86-9 95%
250mg
 ¥982.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E99110-1g
1-Ethyl-1H-indole-4-carbaldehyde
 894852-86-9 95%
1g
 ¥1752.0 2023-09-07
abcr
AB265476-250 mg
1-Ethyl-1H-indole-4-carbaldehyde; .
 894852-86-9
250 mg
 €201.00 2023-07-20

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